![molecular formula C7H8N2O3 B2434355 1,4-Dimethyl-6-oxopyridazine-3-carboxylic acid CAS No. 1501758-80-0](/img/structure/B2434355.png)
1,4-Dimethyl-6-oxopyridazine-3-carboxylic acid
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
1,4-Dimethyl-6-oxopyridazine-3-carboxylic acid is a useful research compound. Its molecular formula is C7H8N2O3 and its molecular weight is 168.152. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Synthesis and Molecular Structure
- The synthesis of complex molecules often involves derivatives similar to 1,4-Dimethyl-6-oxopyridazine-3-carboxylic acid. For instance, one study detailed the synthesis of a rhenium(I) complex derived from a related pyridazine compound. This complex showed a non-regular octahedral structure around the rhenium(I) center and displayed significant intramolecular hydrogen bonding (Saldías et al., 2020).
Anticancer Activity
- Derivatives of pyridazine, a core structure similar to this compound, have been explored for their potential anticancer properties. A study synthesized pyrazolo[3,4-d]pyrimidin-4-one derivatives and tested them on the MCF-7 human breast adenocarcinoma cell line. Some compounds displayed significant inhibitory activity, indicating potential therapeutic applications (Abdellatif et al., 2014).
Antibacterial Activity
- Research has also been conducted on the antibacterial applications of pyridazine derivatives. A study synthesized 1-aryl-1,4-dihydro-4-oxo-6-methyl pyridazine-3-carboxylic acid and found that many compounds in this series showed interesting antibacterial activity against both gram-positive and gram-negative organisms (Nagawade et al., 2005).
Other Pharmaceutical Applications
- Pyridazine compounds have been explored for various pharmaceutical applications. For example, a study on 4-benzoyl-1,5-diphenyl-1H-pyrazole-3-carboxylic acid derivatives evaluated their antibacterial activities. These new synthesized compounds exhibited promising antibacterial activity against both Gram-positive and Gram-negative bacteria (Bildirici et al., 2007).
Antioxidant Activity
- Some pyridazine derivatives have shown potential as antioxidants. A study synthesized ethyl 4,6-dimethyl-3-(pyrrol-1-yl) selenolo[2,3-b]pyridine-2-carboxylate and various derivatives, finding that some compounds displayed remarkable antioxidant activity compared to ascorbic acid (Zaki et al., 2017).
Properties
IUPAC Name |
1,4-dimethyl-6-oxopyridazine-3-carboxylic acid |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H8N2O3/c1-4-3-5(10)9(2)8-6(4)7(11)12/h3H,1-2H3,(H,11,12) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HIXHKSKKOCLIJL-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=O)N(N=C1C(=O)O)C |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H8N2O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
168.15 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.